Cas no 2229188-34-3 (2-(2-methylpyridin-3-yl)cyclopropylmethanamine)

• Product Name: 2-(2-methylpyridin-3-yl)cyclopropylmethanamine
• CAS No: 2229188-34-3
• MF: C₁₀H₁₄N₂
• MW: 162.231562137604
• CID: 6284919
• PubChem ID: 165973588
• Update Time: 2025-06-29

2-(2-methylpyridin-3-yl)cyclopropylmethanamine Chemical and Physical Properties

Names and Identifiers

• 2-(2-methylpyridin-3-yl)cyclopropylmethanamine
• [2-(2-methylpyridin-3-yl)cyclopropyl]methanamine
• 2229188-34-3
• EN300-1758545

• Inchi： 1S/C10H14N2/c1-7-9(3-2-4-12-7)10-5-8(10)6-11/h2-4,8,10H,5-6,11H2,1H3
• InChI Key： MCSNOPVCDUZGQZ-UHFFFAOYSA-N
• SMILES： NCC1CC1C1=CC=CN=C1C

Computed Properties

• Exact Mass: 162.115698455g/mol
• Monoisotopic Mass: 162.115698455g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 1
• Hydrogen Bond Acceptor Count: 2
• Heavy Atom Count: 12
• Rotatable Bond Count: 2
• Complexity: 158
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 2
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 0.8
• Topological Polar Surface Area: 38.9Ų

Additional information on 2-(2-methylpyridin-3-yl)cyclopropylmethanamine

Introduction to 2-(2-methylpyridin-3-yl)cyclopropylmethanamine (CAS No: 2229188-34-3)

2-(2-methylpyridin-3-yl)cyclopropylmethanamine, identified by its Chemical Abstracts Service (CAS) number 2229188-34-3, is a compound of significant interest in the field of pharmaceutical chemistry and medicinal biology. This molecule, featuring a cyclopropylmethylamino group attached to a 2-methylpyridine scaffold, has garnered attention due to its structural complexity and potential biological activity. The unique combination of heterocyclic and aliphatic moieties in its structure suggests multifaceted interactions with biological targets, making it a promising candidate for further exploration in drug discovery.

The 2-methylpyridin-3-yl moiety, a key structural feature of this compound, is a pyridine derivative with a methyl substituent at the 2-position and an amino group at the 3-position. Pyridine derivatives are widely recognized for their role in medicinal chemistry, often serving as pharmacophores in various therapeutic agents. The presence of the methyl group at the 2-position may influence the electronic properties of the pyridine ring, affecting its interaction with biological targets. Additionally, the cyclopropylmethanamine component introduces a rigid, three-membered ring structure that can modulate the conformational flexibility of the molecule. This rigidity may enhance binding affinity and selectivity when interacting with biological receptors.

In recent years, there has been growing interest in developing small molecules that can modulate protein-protein interactions (PPIs), which are crucial for numerous biological processes and often serve as attractive drug targets. The structural features of 2-(2-methylpyridin-3-yl)cyclopropylmethanamine make it a potential candidate for inhibiting or activating specific PPIs. For instance, the cyclopropyl group may serve as a scaffold for binding into hydrophobic pockets of protein targets, while the pyridine moiety can engage in hydrogen bonding or π-stacking interactions. These interactions are essential for achieving high affinity and selectivity in drug design.

Recent advancements in computational chemistry and molecular modeling have enabled researchers to predict the binding modes of small molecules to biological targets with increasing accuracy. By leveraging these tools, scientists have been able to identify key residues on protein targets that interact with 2-(2-methylpyridin-3-yl)cyclopropylmethanamine. These insights have been instrumental in optimizing the compound's structure to enhance its pharmacological properties. For example, modifications to the substituents on the pyridine ring or the cyclopropylmethylamino group can fine-tune the molecule's ability to bind to specific proteins.

The potential applications of 2-(2-methylpyridin-3-yl)cyclopropylmethanamine extend beyond traditional therapeutic areas. Its unique structural features make it an attractive candidate for developing novel agrochemicals or bioactive materials. In agrochemistry, small molecules like this one can be designed to interact with biological pathways in pests or crops, offering new solutions for crop protection and yield enhancement. Additionally, its ability to modulate PPIs may have implications in biotechnology, where it could be used to develop tools for studying protein function or designing synthetic biology systems.

One of the most exciting aspects of 2-(2-methylpyridin-3-yl)cyclopropylmethanamine is its potential as a lead compound for further drug development. By systematically modifying its structure using techniques such as combinatorial chemistry or high-throughput screening, researchers can generate libraries of related compounds with improved pharmacological properties. These libraries can then be screened against various biological targets to identify novel drug candidates. The cyclopropylmethylamino group and the 2-methylpyridine moiety provide multiple sites for chemical modification, allowing for extensive diversification of the molecule's structure.

The synthesis of 2-(2-methylpyridin-3-yl)cyclopropylmethanamine presents both challenges and opportunities for synthetic chemists. The presence of sensitive functional groups requires careful optimization of reaction conditions to ensure high yield and purity. However, recent advances in synthetic methodologies have made it possible to construct complex molecules like this one with greater efficiency and precision. For instance, transition-metal-catalyzed cross-coupling reactions have been instrumental in forming carbon-carbon bonds between the pyridine ring and the cyclopropylmethylamino group. These reactions offer high selectivity and mild reaction conditions, making them ideal for constructing intricate molecular architectures.

The pharmacokinetic properties of 2-(2-methylpyridin-3-yl)cyclopropylmethanamine are also an important consideration in drug development. Factors such as solubility, stability, bioavailability, and metabolic clearance play a critical role in determining whether a compound can progress into clinical trials. Researchers have been using advanced techniques such as computational modeling and experimental studies to predict and optimize these properties. For example, molecular dynamics simulations can provide insights into how the molecule behaves within different biological environments, while metabolic studies can identify potential pathways for degradation.

In conclusion,(CAS No: 2229188-34-3) represents a fascinating compound with significant potential in pharmaceutical chemistry and medicinal biology. Its unique structural features make it an attractive candidate for modulating protein-protein interactions and exploring new therapeutic avenues. As research continues to uncover more about its biological activity and pharmacological properties,(CAS No: 2229188-34-3) is poised to play an important role in the development of novel drugs and bioactive materials.